Cas no 1508040-43-4 (2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile)

• Product Name: 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile
• CAS No: 1508040-43-4
• MF: C₁₃H₇F₃N₂O₂
• MW: 280.202093362808
• MDL: MFCD31380628
• CID: 5180620
• Update Time: 2025-05-19

2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile

• MDL： MFCD31380628
• Inchi： 1S/C13H7F3N2O2/c14-13(15,16)20-11-5-3-10(4-6-11)19-12-9(8-17)2-1-7-18-12/h1-7H
• InChI Key： FUCWXUNCFMTIGY-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(OC(F)(F)F)C=C2)=NC=CC=C1C#N

Additional information on 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile

2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile: A Comprehensive Overview

The compound 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile, identified by the CAS number 1508040-43-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a nicotinonitrile core, which is a derivative of pyridine, and a trifluoromethoxy-substituted phenoxy group. The combination of these groups imparts distinctive electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile in the context of agrochemicals. Its ability to interact with specific biological targets has been explored in pest control applications. Researchers have found that the trifluoromethoxy group enhances the compound's stability and bioavailability, making it a promising candidate for developing new generations of pesticides. Moreover, the nicotinonitrile moiety contributes to the molecule's ability to disrupt insect nervous systems, which is a critical factor in pest management.

In addition to its agricultural applications, 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile has shown potential in medicinal chemistry. The compound's structure allows for selective binding to certain receptors, which could be exploited in drug design. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets, providing insights into its pharmacokinetic properties. These studies suggest that the compound could be a lead molecule for developing treatments targeting specific diseases.

The synthesis of 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the phenoxy group with precise substitution patterns and the subsequent coupling with the nicotinonitrile core. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

From an environmental perspective, understanding the fate and transport of 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile in natural systems is crucial. Studies have shown that the compound exhibits moderate persistence in soil and water, which raises concerns about its potential impact on ecosystems. However, ongoing research aims to develop biodegradation pathways and mitigation strategies to minimize environmental risks associated with its use.

In conclusion, 2-[4-(Trifluoromethoxy)phenoxy]nicotinonitrile, CAS number 1508040-43-4, stands as a testament to the progress in organic chemistry and its applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key compound for future innovations in agriculture and medicine.